Cas no 865838-12-6 ((R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol)

• Product Name: (R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
• CAS No: 865838-12-6
• MF: C₃₀H₃₂O₄
• MW: 456.572689056396
• CID: 2155240
• PubChem ID: 69031670
• Update Time: 2025-11-03

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
• 1,2-Dideoxy-3,4-O-isopropylidene-6-O-trityl-5-C-vinyl-D-ribo-hex- 1-enitol
• 1,2-Dideoxy-5-C-ethenyl-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)-D-ribo-hex-1-enitol (ACI)
• (2R)-2-((4S,5S)-2,2-Dimethyl-5-vinyl-[1,3]dioxolan-4-yl)-1-trityloxy-but-3-en-2-ol
• (2R)-2-[(4S,5S)-5-ethenyl-2,2-dimethyl-1,3-dioxolan-4-yl]-1-trityloxybut-3-en-2-ol
• WMTZPCWRLXZVGY-HPUNYJORSA-N
• DB-235443
• CS-13662
• 2-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
• SCHEMBL4407927
• 865838-12-6
• CS-M0584
• AKOS037649795

• Inchi： 1S/C30H32O4/c1-5-26-27(34-28(3,4)33-26)29(31,6-2)22-32-30(23-16-10-7-11-17-23,24-18-12-8-13-19-24)25-20-14-9-15-21-25/h5-21,26-27,31H,1-2,22H2,3-4H3/t26-,27-,29+/m0/s1
• InChI Key： WMTZPCWRLXZVGY-HPUNYJORSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)OC[C@]([C@H]1OC(C)(C)O[C@H]1C=C)(O)C=C

Computed Properties

• Exact Mass: 456.23005950g/mol
• Monoisotopic Mass: 456.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 569.7±50.0 °C at 760 mmHg
• Flash Point: 298.4±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on (R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol

Compound CAS No. 865838-12-6: (R)-2-((4s,5s)-2,2-Dimethyl-5-Vinyl-1,3-Dioxolan-4-Yl)-1-(Trityloxy)But-3-en-2-Ol

The compound with CAS No. 865838-12-6, known as (R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol, is a highly specialized organic molecule with a complex structure. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in organic synthesis and potentially useful in various applications such as drug discovery and material science.

The molecule's structure features a dioxolan ring system at the core, which is a five-membered cyclic ether. This ring is substituted with a vinyl group at the 5-position and two methyl groups at the 2-position. The stereochemistry of the dioxolan ring is defined as (4s,5s), indicating specific spatial arrangements of substituents around the chiral centers. The presence of this dioxolan ring contributes to the compound's stability and reactivity in synthetic transformations.

Attached to the dioxolan ring is a butenol moiety. The butenol group contains a double bond at the 3-position (butenol) and an alcohol (-ol) group at position 2. The configuration of this alcohol group is specified as (R), which plays a crucial role in determining the molecule's overall stereochemistry and reactivity. Additionally, the butenol moiety is substituted with a trityloxy group at position 1. The trityloxy group (triphenylmethoxy) is a bulky protecting group commonly used in organic synthesis to stabilize reactive intermediates and control reaction pathways.

Recent studies have highlighted the importance of such complex molecules in medicinal chemistry. For instance, compounds with similar structural motifs have been explored as potential leads for anti-cancer agents due to their ability to modulate key cellular pathways. The presence of both hydroxyl and ether functionalities in this compound makes it an attractive candidate for further functionalization and bioactivity testing.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the dioxolan ring typically involves acid-catalyzed cyclization of diols or related precursors. The introduction of the trityloxy group can be achieved via nucleophilic substitution or coupling reactions under mild conditions. The stereochemistry at both the dioxolan and butenol centers can be controlled using enantioselective methods such as asymmetric catalysis or chiral auxiliary techniques.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it suitable for use in asymmetric catalysis and enantioselective reactions. Moreover, the trityloxy group can serve as a handle for further functionalization or deprotection steps in multi-step synthesis workflows.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography. These methods provide detailed insights into its molecular structure and stereochemistry, ensuring high purity and correct configuration during synthetic processes.

In conclusion, CAS No. 865838-12-6 represents a sophisticated organic molecule with significant potential in chemical research and development. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of complex molecular systems and their applications in medicine and materials science.